Cas no 1284274-07-2 (3-(5-chlorothiophen-2-yl)-N'-(1E)-1-(2-hydroxyphenyl)ethylidene-1H-pyrazole-5-carbohydrazide)
3-(5-chlorothiophen-2-yl)-N'-(1E)-1-(2-hydroxyphenyl)ethylidene-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-chlorothiophen-2-yl)-N'-(1E)-1-(2-hydroxyphenyl)ethylidene-1H-pyrazole-5-carbohydrazide
- (E)-3-(5-chlorothiophen-2-yl)-N-(1-(2-hydroxyphenyl)ethylidene)-1H-pyrazole-5-carbohydrazide
- 3-(5-chlorothiophen-2-yl)-N'-[(1E)-1-(2-hydroxyphenyl)ethylidene]-1H-pyrazole-5-carbohydrazide
- 1H-Pyrazole-3-carboxylic acid, 5-(5-chloro-2-thienyl)-, (2E)-2-[1-(2-hydroxyphenyl)ethylidene]hydrazide
- 5-(5-chlorothiophen-2-yl)-N-[(E)-1-(2-hydroxyphenyl)ethylideneamino]-1H-pyrazole-3-carboxamide
- F1126-0982
- SR-01000081983
- Z57389227
- SR-01000081983-1
- AKOS001338011
- (E)-3-(5-chlorothiophen-2-yl)-N'-(1-(2-hydroxyphenyl)ethylidene)-1H-pyrazole-5-carbohydrazide
- 3-(5-chloro-2-thienyl)-N'-[(E)-1-(2-hydroxyphenyl)ethylidene]-1H-pyrazole-5-carbohydrazide
- 1284274-07-2
-
- Inchi: 1S/C16H13ClN4O2S/c1-9(10-4-2-3-5-13(10)22)18-21-16(23)12-8-11(19-20-12)14-6-7-15(17)24-14/h2-8,22H,1H3,(H,19,20)(H,21,23)/b18-9+
- InChI Key: BLWLPHWGGFAPJF-GIJQJNRQSA-N
- SMILES: N1C(C2SC(Cl)=CC=2)=CC(C(N/N=C(/C2=CC=CC=C2O)\C)=O)=N1
Computed Properties
- Exact Mass: 360.0447745g/mol
- Monoisotopic Mass: 360.0447745g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 493
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 119Ų
Experimental Properties
- Density: 1.49±0.1 g/cm3(Predicted)
- pka: 8.30±0.30(Predicted)
3-(5-chlorothiophen-2-yl)-N'-(1E)-1-(2-hydroxyphenyl)ethylidene-1H-pyrazole-5-carbohydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1126-0982-2μmol |
3-(5-chlorothiophen-2-yl)-N'-[(1E)-1-(2-hydroxyphenyl)ethylidene]-1H-pyrazole-5-carbohydrazide |
1284274-07-2 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F1126-0982-5μmol |
3-(5-chlorothiophen-2-yl)-N'-[(1E)-1-(2-hydroxyphenyl)ethylidene]-1H-pyrazole-5-carbohydrazide |
1284274-07-2 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F1126-0982-10μmol |
3-(5-chlorothiophen-2-yl)-N'-[(1E)-1-(2-hydroxyphenyl)ethylidene]-1H-pyrazole-5-carbohydrazide |
1284274-07-2 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F1126-0982-20μmol |
3-(5-chlorothiophen-2-yl)-N'-[(1E)-1-(2-hydroxyphenyl)ethylidene]-1H-pyrazole-5-carbohydrazide |
1284274-07-2 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F1126-0982-1mg |
3-(5-chlorothiophen-2-yl)-N'-[(1E)-1-(2-hydroxyphenyl)ethylidene]-1H-pyrazole-5-carbohydrazide |
1284274-07-2 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F1126-0982-2mg |
3-(5-chlorothiophen-2-yl)-N'-[(1E)-1-(2-hydroxyphenyl)ethylidene]-1H-pyrazole-5-carbohydrazide |
1284274-07-2 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F1126-0982-3mg |
3-(5-chlorothiophen-2-yl)-N'-[(1E)-1-(2-hydroxyphenyl)ethylidene]-1H-pyrazole-5-carbohydrazide |
1284274-07-2 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F1126-0982-4mg |
3-(5-chlorothiophen-2-yl)-N'-[(1E)-1-(2-hydroxyphenyl)ethylidene]-1H-pyrazole-5-carbohydrazide |
1284274-07-2 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F1126-0982-5mg |
3-(5-chlorothiophen-2-yl)-N'-[(1E)-1-(2-hydroxyphenyl)ethylidene]-1H-pyrazole-5-carbohydrazide |
1284274-07-2 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F1126-0982-10mg |
3-(5-chlorothiophen-2-yl)-N'-[(1E)-1-(2-hydroxyphenyl)ethylidene]-1H-pyrazole-5-carbohydrazide |
1284274-07-2 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
3-(5-chlorothiophen-2-yl)-N'-(1E)-1-(2-hydroxyphenyl)ethylidene-1H-pyrazole-5-carbohydrazide Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 3-(5-chlorothiophen-2-yl)-N'-(1E)-1-(2-hydroxyphenyl)ethylidene-1H-pyrazole-5-carbohydrazide
Introduction to 3-(5-chlorothiophen-2-yl)-N'-(1E)-1-(2-hydroxyphenyl)ethylidene-1H-pyrazole-5-carbohydrazide (CAS No. 1284274-07-2)
3-(5-chlorothiophen-2-yl)-N'-(1E)-1-(2-hydroxyphenyl)ethylidene-1H-pyrazole-5-carbohydrazide (CAS No. 1284274-07-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antimicrobial properties. The unique structural features of this compound, particularly the presence of a 5-chlorothiophen-2-yl group and a 2-hydroxyphenyl moiety, contribute to its pharmacological profile and make it an intriguing candidate for further research and development.
The chemical structure of 3-(5-chlorothiophen-2-yl)-N'-(1E)-1-(2-hydroxyphenyl)ethylidene-1H-pyrazole-5-carbohydrazide is characterized by a central pyrazole ring, which is substituted with a thiophene derivative and a phenolic group. The thiophene ring, specifically the 5-chlorothiophen-2-yl group, imparts significant electronic and steric effects that influence the compound's reactivity and biological activity. The 2-hydroxyphenyl moiety, on the other hand, is known for its ability to form hydrogen bonds and participate in various biological interactions, making it a key functional group in this molecule.
Recent studies have explored the potential of 3-(5-chlorothiophen-2-yl)-N'-(1E)-1-(2-hydroxyphenyl)ethylidene-1H-pyrazole-5-carbohydrazide in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. In vitro studies have demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, 3-(5-chlorothiophen-2-yl)-N'-(1E)-1-(2-hydroxyphenyl)ethylidene-1H-pyrazole-5-carbohydrazide has also shown promising results in antimicrobial studies. Research has indicated that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes, leading to cell death. This makes it a potential lead compound for the development of new antibiotics to combat multidrug-resistant bacterial infections.
The pharmacokinetic properties of 3-(5-chlorothiophen-2-yl)-N'-(1E)-1-(2-hydroxyphenyl)ethylidene-1H-pyrazole-5-carbohydrazide have also been investigated. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further preclinical and clinical evaluation. The stability of the compound under physiological conditions has been confirmed through various assays, ensuring its reliability as a therapeutic agent.
Clinical trials are currently underway to evaluate the safety and efficacy of 3-(5-chlorothiophen-2-yl)-N'-(1E)-1-(2-hydroxyphenyl)ethylidene-1H-pyrazole-5-carbohydrazide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are encouraging and pave the way for more advanced clinical trials to assess its therapeutic potential in specific disease conditions.
In conclusion, 3-(5-chlorothiophen-2-yl)-N'-(1E)-1-(2-hydroxyphenyl)ethylidene-1H-pyrazole-5-carbohydrazide (CAS No. 1284274-07-2) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. Ongoing studies continue to explore its potential applications in anti-inflammatory and antimicrobial therapies, with promising results from both preclinical and early clinical trials. As research progresses, this compound may offer new hope for patients suffering from various inflammatory and infectious diseases.
1284274-07-2 (3-(5-chlorothiophen-2-yl)-N'-(1E)-1-(2-hydroxyphenyl)ethylidene-1H-pyrazole-5-carbohydrazide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)